N-[5-[(2-chlorophenyl)methyl]-1,3-thiazol-2-yl]-2-(2,6-dimethylmorpholin-4-yl)acetamide

• IUPAC Name: N-[5-[(2-chlorophenyl)methyl]-1,3-thiazol-2-yl]-2-(2,6-dimethylmorpholin-4-yl)acetamide
• InChI: InChI=1S/C18H22ClN3O2S/c1-12-9-22(10-13(2)24-12)11-17(23)21-18-20-8-15(25-18)7-14-5-3-4-6-16(14)19/h3-6,8,12-13H,7,9-11H2,1-2H3,(H,20,21,23)
• InChI Key: YGBQRBXACOFKDM-UHFFFAOYSA-N
• Canonical SMILES: CC1CN(CC(O1)C)CC(=O)NC2=NC=C(S2)CC3=CC=CC=C3Cl
• Molecular Formula: C18H22ClN3O2S
• Molecular Weight: 379.9 g/mol
• CAS No.: 854003-73-9

Description

This compound is a complex organic molecule that contains several functional groups, including a thiazole ring, a morpholine ring, and an acetamide group. The thiazole ring is a five-membered ring containing one sulfur atom and one nitrogen atom. The morpholine ring is a six-membered ring containing one oxygen atom and one nitrogen atom. The acetamide group consists of a carbonyl group (C=O) and an amine group (NH2) attached to the same carbon.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by its functional groups. For example, the thiazole ring might participate in reactions with electrophiles or nucleophiles. The morpholine ring could potentially undergo reactions at the nitrogen or oxygen atoms.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the polar acetamide group could affect its solubility in water or other polar solvents.

Scientific Research Applications

Synthetic Routes and Chemical Properties

Research has explored novel synthetic routes to create derivatives with potential biological activities. For instance, a study by Iftikhar et al. (2019) developed a series of N-aryl/aralkyl derivatives demonstrating promising α-glucosidase inhibitory potential, achieved through a multi-step synthesis involving common raw materials (Iftikhar et al., 2019). This indicates a broader interest in the synthesis of complex molecules for biological applications, suggesting potential research directions for the specific compound .

Antimicrobial and Antitumor Activities

The research has also shown interest in the antimicrobial and antitumor properties of related compounds. For example, Gul et al. (2017) synthesized a series of 2-[[5-alkyl/aralkyl-1,3,4-oxadiazol-2-yl]thio]-N-[4-(4-morpholinyl)phenyl]acetamides, which displayed variable antimicrobial activities against selected microbial species, indicating the potential of such compounds in developing new antimicrobial agents (Gul et al., 2017).

Inhibition of Biological Pathways

Some studies focus on inhibiting specific biological pathways. For instance, research by Ghosh et al. (2008) evaluated the therapeutic efficacy of a novel anilidoquinoline derivative in treating Japanese encephalitis, showing significant antiviral and antiapoptotic effects (Ghosh et al., 2008). Although this is not directly related to the specific compound , it highlights the research interest in developing compounds that can modulate biological pathways for therapeutic purposes.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors such as its reactivity, toxicity, and potential for bioaccumulation. Without specific data, it’s difficult to provide a detailed safety assessment.

Future Directions

The future research directions for this compound could include further studies to determine its physical and chemical properties, potential uses, and safety profile. It could also involve the development of new synthesis methods or the exploration of its interactions with other molecules.